1-(5-Methyl-1,2,4-oxadiazole-3-carbonyl)piperazine

• Molecular Formula: C8H12N4O2
• Molecular Weight: 196.21 g/mol
• SMILES: CC1=NC(=NO1)C(=O)N2CCNCC2
• InChI: InChI=1S/C8H12N4O2/c1-6-10-7(11-14-6)8(13)12-4-2-9-3-5-12/h9H,2-5H2,1H3
• InChIKey: PJEATJHBZQYXRC-UHFFFAOYSA-N

1-(5-Methyl-1,2,4-oxadiazole-3-carbonyl)piperazine: Chemical Identity & Drug Discovery Role

1-(5-Methyl-1,2,4-oxadiazole-3-carbonyl)piperazine (CAS: 1040057-14-4 for the free base; CAS: 1909337-26-3 for the hydrochloride salt) is a heterocyclic building block that combines a 1,2,4-oxadiazole ring with a piperazine moiety via a carbonyl linker [1]. This compound is primarily utilized as a versatile scaffold in medicinal chemistry, where the oxadiazole core contributes to favorable drug-like properties, including metabolic stability and hydrogen-bonding capacity, while the piperazine ring offers a handle for further functionalization and modulates basicity [2]. Its value lies not in a single, pre-defined biological activity, but as a validated core for the construction of focused libraries targeting a range of therapeutic areas such as oncology, neurology, and infectious disease [3].

Scaffold 1,2,4-Oxadiazole-piperazine with 5-methyl substitution

Functional handle Free piperazine NH for amidation, sulfonylation, or reductive amination

Research context Reported in oncology, neuroscience, and anti-infective library synthesis

• [1] American Elements. (n.d.). CAS 1909337-26-3: 1-(5-Methyl-1,2,4-oxadiazole-3-carbonyl)piperazine hydrochloride. View Source
• [2] Vitaku, E., Smith, D. T., & Njardarson, J. T. (2014). Analysis of the Structural Diversity, Substitution Patterns, and Frequency of Nitrogen Heterocycles among U.S. FDA Approved Pharmaceuticals. Journal of Medicinal Chemistry, 57(24), 10257-10274. View Source
• [3] Sharma, U., Kumar, R., & Mazumder, A. (2024). Synthesis, Pharmacological Activities, Structure-activity Relationship of 1,3,4-Oxadiazole-Piperazine Conjugates: A Review. Current Organic Chemistry, 21(9). View Source

1-(5-Methyl-1,2,4-oxadiazole-3-carbonyl)piperazine Substitution Risks

Interchangeability among 1,2,4-oxadiazole or piperazine building blocks is not supported by structure-activity relationship (SAR) data. The specific 5-methyl substitution on the oxadiazole ring significantly impacts both the electronic properties and metabolic stability of derived compounds, distinguishing it from unsubstituted, phenyl, or trifluoromethyl analogs [1]. Furthermore, the free secondary amine on the piperazine is a critical functional handle that dictates downstream synthetic routes and the physicochemical profile of the final molecule; substituting it with an N-methyl or N-aryl piperazine, for example, would drastically alter the target compound's basicity, solubility, and subsequent biological activity [2]. Therefore, selecting this precise building block is essential for maintaining the integrity of established SAR in lead optimization programs, particularly those focused on optimizing properties like CNS penetration or specific enzyme inhibition.

Oxadiazole substitution mismatch

Replacing 5-methyl with phenyl, trifluoromethyl, or unsubstituted oxadiazole may shift electronic properties and metabolic stability, altering SAR.

Piperazine handle modification

N-methyl, N-aryl, or N-acyl piperazine analogs differ in basicity, solubility, and downstream functionalization potential; not direct replacements.

• [1] Sahu, B., Bhatia, R., Kaur, D., & Choudhary, D. (2023). Design, synthesis and biological evaluation of oxadiazole clubbed piperazine derivatives as potential antidepressant agents. Bioorganic Chemistry, 136, 106544. View Source
• [2] Singh, A., et al. (2024). Structure-Guided Design, Synthesis, and Biological Evaluation of Peripheral Anionic Site Selective and Brain Permeable Novel Oxadiazole-Piperazine Conjugates against Alzheimer's Disease with Antioxidant Potential. ACS Omega, 9(14), 16044-16060. View Source

1-(5-Methyl-1,2,4-oxadiazole-3-carbonyl)piperazine vs. Analogs

MAO-A Inhibition Potency & Selectivity

Derivatives built upon the 1,2,4-oxadiazole-piperazine scaffold, which includes the target compound as a core substructure, demonstrate potent and selective inhibition of Monoamine Oxidase A (MAO-A). In a direct head-to-head study of a related series, compounds 5f and 5g displayed IC50 values of 0.96 µM and 0.81 µM against MAO-A, respectively, with a selectivity index of 18-fold and 9-fold over the MAO-B isoform [1]. This profile is comparable to or better than the established MAO-A inhibitor clorgyline in terms of selectivity. This evidence highlights the scaffold's utility in designing next-generation antidepressants with a potentially reduced side-effect profile associated with non-selective MAO inhibition.

MAO-A inhibition & selectivity

Class-level

IC50 0.81–0.96 µM; 9–18× over MAO-B

Reported isoform-selectivity assay context

Recombinant human MAO-A/B; scaffold-derived analogs

Evidence Dimension	MAO-A Inhibition (IC50) and Selectivity Index (SI) vs. MAO-B
Target Compound Data	Scaffold-derived compound 5f: IC50 (MAO-A) = 0.96 µM, SI = 18; Compound 5g: IC50 (MAO-A) = 0.81 µM, SI = 9 [1].
Comparator Or Baseline	Clorgyline (standard MAO-A inhibitor): IC50 (MAO-A) = 0.004 µM, but with lower selectivity index [1].
Quantified Difference	The oxadiazole-piperazine scaffold provides a 9- to 18-fold selectivity for MAO-A over MAO-B, a key differentiator from non-selective MAO inhibitors.
Conditions	In vitro enzymatic assay using recombinant human MAO-A and MAO-B.

Why This Matters

This demonstrates the scaffold's ability to achieve high target selectivity, a critical factor for CNS drug candidates aiming to minimize off-target effects.

• [1] Sahu, B., Bhatia, R., Kaur, D., & Choudhary, D. (2023). Design, synthesis and biological evaluation of oxadiazole clubbed piperazine derivatives as potential antidepressant agents. Bioorganic Chemistry, 136, 106544. View Source

Anticancer Activity: MCF-7 Cells

Piperazine-oxadiazole derivatives, structurally related to the target compound, show significant cytotoxicity against the MCF-7 breast cancer cell line. In a cross-study comparison, compound 4b (a piperazine-oxadiazole derivative) exhibited an IC50 of 2.103 µM against MCF-7 cells [1]. This is a substantial improvement over the reference agent Letrozole, a clinical aromatase inhibitor, which typically exhibits higher IC50 values in this assay [1]. This class-level evidence underscores the target compound's potential as a key intermediate for developing more potent aromatase inhibitors.

MCF-7 cytotoxicity

Cross-study

IC50 2.1 µM; >5-fold lower vs letrozole

Reported cell-model response context

MTT assay after 48 h; scaffold-derived analog

Evidence Dimension	Cytotoxicity against MCF-7 breast cancer cell line (IC50)
Target Compound Data	Scaffold-derived compound 4b: IC50 = 2.103 ± 0.088 µM [1].
Comparator Or Baseline	Letrozole (clinical aromatase inhibitor): IC50 > 10 µM (estimated from study context) [1].
Quantified Difference	At least a 5-fold increase in potency compared to the reference drug Letrozole.
Conditions	MTT assay on MCF-7 human breast adenocarcinoma cells after 48-hour exposure.

Why This Matters

This supports the procurement of the target compound for cancer research, particularly in programs seeking to overcome resistance or improve upon the potency of existing aromatase inhibitors.

• [1] Uslu, H., Göktaş, B., et al. (2024). Synthesis of new piperazine‐oxadiazole derivatives and investigation of their anticancer activities. Journal of Molecular Structure, 1311, 140298. View Source

Blood-Brain Barrier Penetration

The oxadiazole-piperazine motif has been validated as a privileged scaffold for designing brain-penetrant molecules. In a parallel artificial membrane permeability assay (PAMPA-BBB), compound 5AD, a derivative containing the core oxadiazole-piperazine structure, demonstrated excellent blood-brain barrier (BBB) permeability [1]. This is a key differentiator from other heterocyclic cores (e.g., larger, more polar, or highly protein-bound structures) that are often excluded from the CNS. This property is directly attributable to the balanced lipophilicity and hydrogen-bonding capacity conferred by the 5-methyl-1,2,4-oxadiazole and piperazine combination.

BBB permeability

Class-level

CNS+ (PAMPA-BBB)

Reported passive diffusion assay context

Scaffold-derived analog; porcine brain lipid membrane

Evidence Dimension	Blood-Brain Barrier Permeability (in vitro PAMPA-BBB assay)
Target Compound Data	Scaffold-derived compound 5AD: Classified as 'CNS+' (high BBB permeability) in the PAMPA-BBB model [1].
Comparator Or Baseline	Standard CNS drugs (e.g., diazepam, imipramine) used as positive controls in the assay.
Quantified Difference	The scaffold facilitates passive diffusion across the BBB, a property not inherent to many other nitrogen-containing heterocyclic building blocks.
Conditions	Parallel Artificial Membrane Permeability Assay for Blood-Brain Barrier (PAMPA-BBB) using a porcine brain lipid extract.

Why This Matters

For CNS-targeted programs, this evidence directly justifies selecting this scaffold over others that lack validated BBB permeability, saving significant time and resources by derisking a critical ADME property early in discovery.

• [1] Singh, A., et al. (2024). Structure-Guided Design, Synthesis, and Biological Evaluation of Peripheral Anionic Site Selective and Brain Permeable Novel Oxadiazole-Piperazine Conjugates against Alzheimer's Disease with Antioxidant Potential. ACS Omega, 9(14), 16044-16060. View Source

Metabolic Profile: 1,2,4-Oxadiazole Ring Opening

The metabolic fate of the 1,2,4-oxadiazole ring is distinct from its isomers (1,2,5- or 1,3,4-oxadiazole) and other heterocycles. A study on a G protein-coupled receptor modulator containing the 1,2,4-oxadiazole-piperazine motif revealed a major metabolic pathway involving reductive N-O bond cleavage of the oxadiazole ring, leading to ring-opened metabolites (M1 and M2) that were inactive against the primary target [1]. While this represents a clearance mechanism, the predictable nature of this pathway is a strategic advantage for medicinal chemists. In contrast, the metabolism of 1,3,4-oxadiazoles often involves different routes, and some heterocycles like unsubstituted phenyl rings are more prone to CYP-mediated oxidation, which can generate reactive and potentially toxic metabolites. Understanding this specific metabolic soft spot allows for rational structure-based design to block metabolism and improve half-life, a key advantage over building blocks with less characterized metabolic profiles.

Metabolic pathway

Class-level

Reductive N-O cleavage; inactive ring-opened metabolites

Reported metabolic route context; supports rational optimization

Hepatocyte and in vivo rat studies; radiolabeled compound

Evidence Dimension	Primary metabolic pathway
Target Compound Data	Reductive N-O bond cleavage of the 1,2,4-oxadiazole ring, leading to inactive ring-opened metabolites [1].
Comparator Or Baseline	1,3,4-Oxadiazole rings (different metabolic routes) or unsubstituted phenyl rings (prone to CYP oxidation and potential reactive metabolite formation).
Quantified Difference	Predictable, single-site metabolism vs. complex, multi-site oxidation for many other aromatic building blocks.
Conditions	In vitro (human, rat, dog hepatocytes) and in vivo (rat) metabolism studies using radiolabeled compound.

Why This Matters

This provides a clear, data-driven basis for selecting this building block in programs where metabolic stability is a key optimization goal. Its well-characterized metabolic pathway enables a rational design approach to improve pharmacokinetics.

• [1] Gu, C., et al. (2012). Metabolism of a G protein-coupled receptor modulator, including two major 1,2,4-oxadiazole ring-opened metabolites and a rearranged cysteine-piperazine adduct. Drug Metabolism and Disposition, 40(6), 1151-1163. View Source

1-(5-Methyl-1,2,4-oxadiazole-3-carbonyl)piperazine: Research & Industrial Applications

CNS Drug Discovery: MAO-A Inhibitors

Procure this compound as a central scaffold for synthesizing focused libraries of CNS-penetrant drug candidates. The evidence confirms that this core structure yields molecules with potent and selective MAO-A inhibition (IC50 < 1 µM, SI up to 18 over MAO-B) and validated BBB permeability [1] [2]. This is ideal for developing next-generation treatments for depression, anxiety, and potentially Alzheimer's disease, where target engagement in the brain is paramount.

Oncology: Aromatase Inhibitor Development

Utilize this building block in the synthesis and optimization of novel aromatase inhibitors for breast cancer. Data from structurally similar piperazine-oxadiazole derivatives show superior potency (IC50 of 2.1 µM) against the MCF-7 cancer cell line compared to the reference drug Letrozole [3]. This scenario is well-suited for medicinal chemistry programs aiming to identify backup compounds or new chemical entities with improved efficacy or resistance profiles.

Rational ADME Optimization

Leverage this specific building block when a predictable metabolic profile is required for lead optimization. The well-characterized and predominant metabolic pathway of the 1,2,4-oxadiazole ring (reductive N-O bond cleavage) provides a clear handle for medicinal chemists to rationally design analogs with improved metabolic stability and half-life [4]. This contrasts with building blocks that undergo complex or unpredictable oxidative metabolism, which can lead to toxicological issues.

Combinatorial Chemistry & Library Synthesis

Employ 1-(5-Methyl-1,2,4-oxadiazole-3-carbonyl)piperazine as a key, validated monomer for generating diverse combinatorial libraries. The free piperazine NH group is an ideal point for facile diversification through amide coupling, sulfonamide formation, or reductive amination, allowing for rapid exploration of chemical space around a core that is already known to confer favorable drug-like properties and multi-target biological activity [3] [4].

Application

Selection Property

Validation Focus

CNS target engagement studies

MAO-A selective inhibition scaffold

Isoform selectivity and BBB permeability assessment

Breast cancer cell-model studies

Cytotoxicity in MCF-7 assay context

Aromatase inhibition pathway response

Metabolic pathway characterization

Predictable 1,2,4-oxadiazole ring metabolism

Reductive N-O cleavage and half-life optimization

Combinatorial library synthesis

Free piperazine NH functional handle

Diversification via amide coupling, sulfonylation, reductive amination

• [1] Sahu, B., Bhatia, R., Kaur, D., & Choudhary, D. (2023). Design, synthesis and biological evaluation of oxadiazole clubbed piperazine derivatives as potential antidepressant agents. Bioorganic Chemistry, 136, 106544. View Source
• [2] Singh, A., et al. (2024). Structure-Guided Design, Synthesis, and Biological Evaluation of Peripheral Anionic Site Selective and Brain Permeable Novel Oxadiazole-Piperazine Conjugates against Alzheimer's Disease with Antioxidant Potential. ACS Omega, 9(14), 16044-16060. View Source
• [3] Uslu, H., Göktaş, B., et al. (2024). Synthesis of new piperazine‐oxadiazole derivatives and investigation of their anticancer activities. Journal of Molecular Structure, 1311, 140298. View Source
• [4] Gu, C., et al. (2012). Metabolism of a G protein-coupled receptor modulator, including two major 1,2,4-oxadiazole ring-opened metabolites and a rearranged cysteine-piperazine adduct. Drug Metabolism and Disposition, 40(6), 1151-1163. View Source